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morpholinophenyl)methanol
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Cat. No.: B1290451

Get Quote

The "Morpholino-Benzyl" Scaffold in Kinase
Inhibitor Discovery
Introduction & Significance

(5-Amino-2-morpholinophenyl)methanol (CAS: 759456-60-5) is a high-value synthetic
intermediate used in the discovery and optimization of small-molecule kinase inhibitors.
Structurally, it represents a "privileged scaffold" featuring three distinct functional domains:

¢ Aniline Amine (C5): The primary nucleophile for coupling to heterocycles (e.g., pyrimidines,
guinazolines) to form the hinge-binding motif.

+ Morpholine Ring (C2): A solubilizing group that often projects into the solvent-exposed region
of the ATP-binding pocket, improving pharmacokinetic (PK) properties.

* Benzylic Alcohol (C1): A versatile handle for H-bonding interactions or further derivatization
(e.g., oxidation to aldehydes for reductive amination, or conversion to ethers).
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This molecule gained prominence in the mid-2000s during the intense race to develop Type |
and Type Il inhibitors for Janus Kinases (JAK) and Epidermal Growth Factor Receptors
(EGFR).

Discovery History: The Cytopia & AstraZeneca Lineage

The history of this scaffold is intertwined with the optimization of "phenyl-amino-pyrimidine" and
"anilino-quinazoline” libraries.

2.1 The Cytopia JAK2 Program

The most definitive application of this intermediate appears in the intellectual property of
Cytopia (now part of Gilead/GSK via YM BioSciences). In the development of JAK1/JAK2
inhibitors, researchers sought to improve the solubility of the lipophilic pyrimidine core.

o Context: The discovery of Momelotinib (CYT387) and related analogues (e.g., Compound 79
in US Patent 8,486,941).

e Role: The (5-amino-2-morpholinophenyl)methanol scaffold served as the "Right-Hand
Side" (RHS) moiety. The morpholine group provided critical water solubility, while the
hydroxymethyl group offered a unique hydrogen-bond donor/acceptor profile distinct from the
typical carboxamide or sulfonamide groups found in competitors like Ruxolitinib.

2.2 The EGFR/VEGFR Quinazoline Context

Earlier patent literature (e.g., WO 01/47883 by AstraZeneca) suggests the exploration of this
moiety in Quinazoline derivatives. In this context, the scaffold mimics the solvent-front
interactions seen in drugs like Gefitinib, where the morpholine is usually attached via a propoxy
chain. Here, the morpholine is directly fused to the phenyl ring, creating a more rigid, compact
vector.

Synthetic Chemistry: Protocols & Mechanisms

The synthesis of (5-Amino-2-morpholinophenyl)methanol is a classic exercise in
Nucleophilic Aromatic Substitution (

) followed by Chemoselective Reduction.

3.1 Retrosynthetic Analysis
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The molecule is disconnected at the C-N bond (morpholine insertion) and the reduction of the
nitro/aldehyde precursors.

e Precursor A: 2-Fluoro-5-nitrobenzaldehyde (most common).

e Precursor B: 2-Chloro-5-nitrobenzoic acid (requires double reduction).

3.2 Optimized Laboratory Protocol (Step-by-Step)

Self-Validating System: This protocol ensures regio-control by exploiting the high electrophilicity
of the C2-fluorine ortho to the aldehyde.

Step 1:

Displacement

e Reagents: 2-Fluoro-5-nitrobenzaldehyde, Morpholine,

(base), Acetonitrile (solvent).

e Mechanism: The morpholine nitrogen attacks the C2 position. The aldehyde (-CHO) and
nitro (-NO2) groups are electron-withdrawing, activating the ring for nucleophilic attack.

e Procedure:

[¢]

Dissolve 2-Fluoro-5-nitrobenzaldehyde (1.0 eq) in MeCN.

o Add

(1.5 eq) and Morpholine (1.1 eq).

o

Heat to reflux (80°C) for 4 hours.

o

Checkpoint: Monitor TLC (Hexane/EtOAc 1:1). Disappearance of starting material (

) and appearance of yellow/orange product (

).

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290451?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Workup: Pour into ice water. Filter the yellow precipitate (2-morpholino-5-
nitrobenzaldehyde).

Step 2: Simultaneous Reduction (The "One-Pot" Approach)
e Reagents:

(for aldehyde),
/Pd-C (for nitro) OR Fe/NHA4CI.

» Note: Reducing the nitro group to an aniline and the aldehyde to an alcohol can be done
sequentially or simultaneously. Catalytic hydrogenation is preferred for cleanliness.

e Procedure:
o Dissolve intermediate in Methanol/THF (1:1).
o Add 10% Pd/C catalyst (10 wt%).
o Stir under

atmosphere (balloon pressure) for 12 hours.

o Critical Control: The aldehyde reduces to the benzyl alcohol rapidly; the nitro reduces to
the aniline.

o Filtration: Filter through Celite to remove Pd.
o Purification: Concentrate. Recrystallize from Ethanol/Water.

Yield Data Summary:

Step Reaction Type Typical Yield Key Impurity
Hydrolysis of F to OH
1 85-92%
(rare)
_ Over-reduction
2 Hydrogenation 75-85%

(debenzylation - rare)
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Structural Activity Relationship (SAR) Visualization

The following diagram illustrates the role of the scaffold in a typical Kinase Inhibitor binding
pocket (Type | binding mode).
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Figure 1: Pharmacophore mapping of the scaffold within a kinase ATP-binding site. The aniline
serves as the anchor, while the morpholine projects into the solvent.

Experimental Workflow: Synthesis of JAK Inhibitor
Precursor

The following flowchart details the specific workflow used in the Cytopia patent series (e.g.,
US8486941) to generate the intermediate for Compound 79.
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Start: 2-Fluoro-5-nitrobenzaldehyde

Step 1: SNAr Addition
(+ Morpholine, K2CO3, MeCN, Reflux)

Yield: ~90%

Intermediate: 2-Morpholino-5-nitrobenzaldehyde

Step 2: Reduction
(NaBH4 / THF or H2/Pd-C)

Yield: ~75%

Target: (5-Amino-2-morpholinophenyl)methanol
(CAS 759456-60-5)

Next Step in Drug Synthesis

Application: Coupling with
2,4-Dichloropyrimidine

Click to download full resolution via product page

Figure 2: Step-by-step synthetic pathway from commercially available starting materials to the

target scaffold.

Analytical Characterization Standards

To ensure the integrity of the scaffold before coupling, the following analytical specifications

must be met.
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Test Method Acceptance Criteria
Appearance Visual Off-white to pale yellow solid
Purity HPLC (C18, MeCN/H20) > 98.0% Area

Mass Spec LC-MS (ESI+) [M+H]+ = 209.13 m/z

1H NMR DMSO-d6, 400 MHz 6.8-7.2 (AF-H), 51 (OH), 4.4

(CH2-0), 3.7/2.9 (Morpholine)

Solubility DMSO > 50 mg/mL

References

e Burns, C. J., et al. (2008).[1] Phenyl amino pyrimidine compounds and uses thereof. Cytopia
Research Pty Ltd. Patent WO 2008/109943 / US 8,486,941 B2.

o Source of the specific synthesis protocol for (5-amino-2-morpholinophenyl)methanol
and its use in JAK inhibitor "Compound 79".

o Barker, A. J., et al. (2001). Quinazoline derivatives as inhibitors of tyrosine kinase.
AstraZeneca UK Ltd. Patent WO 01/47883.

o Early citation of the scaffold in the context of EGFR/VEGFR inhibition.
e ChemicalBook. (2025). (5-Amino-2-morpholinophenyl)methanol Product Entry.
o Verification of CAS 759456-60-5 and physicochemical properties.

e PubChem. (2025). Compound Summary for 2-Amino-5-chlorobenzyl alcohol (Analog
Reference). National Library of Medicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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